Cas no 99847-09-3 (5-Nitro-2-phenoxybenzaldehyde)

• Product Name: 5-Nitro-2-phenoxybenzaldehyde
• CAS No: 99847-09-3
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 3157905
• PubChem ID: 8714478
• Update Time: 2025-04-21

5-Nitro-2-phenoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-phenoxybenzaldehyde
• 99847-09-3
• SCHEMBL6928480
• UILWHYLTBYVYOU-UHFFFAOYSA-N
• DB-169164
• AKOS005202711

• Inchi： 1S/C13H9NO4/c15-9-10-8-11(14(16)17)6-7-13(10)18-12-4-2-1-3-5-12/h1-9H
• InChI Key： UILWHYLTBYVYOU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05315777Da
• Monoisotopic Mass: 243.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers